![molecular formula C18H15FN2O B7473812 N-(2-fluoro-4-methylphenyl)-2-quinolin-8-ylacetamide](/img/structure/B7473812.png)
N-(2-fluoro-4-methylphenyl)-2-quinolin-8-ylacetamide
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Overview
Description
N-(2-fluoro-4-methylphenyl)-2-quinolin-8-ylacetamide, also known as FMAQ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(2-fluoro-4-methylphenyl)-2-quinolin-8-ylacetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in inflammation, cancer, and neurodegeneration. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anti-inflammatory, anti-cancer, and anti-tumor activity in vitro and in vivo. It has also been shown to exhibit neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease. This compound has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines, and to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(2-fluoro-4-methylphenyl)-2-quinolin-8-ylacetamide is its potent activity against various diseases, which makes it a promising therapeutic agent. Another advantage is its relatively simple synthesis method, which allows for large-scale production. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo. Another limitation is its potential toxicity, which requires further investigation.
Future Directions
There are several future directions for the research of N-(2-fluoro-4-methylphenyl)-2-quinolin-8-ylacetamide. One direction is to investigate its potential therapeutic effects in other diseases, such as autoimmune diseases and cardiovascular diseases. Another direction is to optimize its pharmacokinetic properties, such as solubility and bioavailability, to improve its efficacy in vivo. Additionally, further studies are needed to elucidate its mechanism of action and to identify its molecular targets.
Synthesis Methods
The synthesis of N-(2-fluoro-4-methylphenyl)-2-quinolin-8-ylacetamide involves the reaction of 2-fluoro-4-methylbenzoic acid with 2-amino-8-quinolinecarboxylic acid in the presence of thionyl chloride and triethylamine. The resulting product is then treated with acetic anhydride to obtain this compound in high yield and purity.
Scientific Research Applications
N-(2-fluoro-4-methylphenyl)-2-quinolin-8-ylacetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit potent anti-inflammatory, anti-cancer, and anti-tumor activity in vitro and in vivo. This compound has also been investigated for its potential therapeutic effects in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
N-(2-fluoro-4-methylphenyl)-2-quinolin-8-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2O/c1-12-7-8-16(15(19)10-12)21-17(22)11-14-5-2-4-13-6-3-9-20-18(13)14/h2-10H,11H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZRARQDHVZYUMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CC2=CC=CC3=C2N=CC=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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